Cas no 2919-20-2 (1,1-Di(p-tolyl)ethylene)

1,1-Di(p-tolyl)ethylene is an organic compound characterized by its two p-tolyl groups attached to a central ethylene moiety. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of stilbene derivatives and other aromatic compounds. Its high purity and well-defined molecular architecture facilitate precise reactions in pharmaceutical and materials chemistry applications. The compound's robust aromatic framework enhances its utility in cross-coupling reactions and polymerization processes. Additionally, its crystalline form ensures ease of handling and storage. Researchers favor 1,1-Di(p-tolyl)ethylene for its consistent performance in synthetic pathways requiring controlled olefinic reactivity.
1,1-Di(p-tolyl)ethylene structure
1,1-Di(p-tolyl)ethylene structure
Product Name:1,1-Di(p-tolyl)ethylene
CAS No:2919-20-2
MF:C16H16
MW:208.298244476318
MDL:MFCD00043636
CID:276869
PubChem ID:137765
Update Time:2025-06-08

1,1-Di(p-tolyl)ethylene Chemical and Physical Properties

Names and Identifiers

    • 1,1-di(p-Tolyl)ethylene
    • 1,1-DI(P-TOLYL)ETHYLENE ---LOW MELTING SOLID---
    • 1-methyl-4-[1-(4-methylphenyl)ethenyl]benzene
    • 1-di-p-tolylethylene
    • Benzene, 1,1'-ethenylidenebis-[4-methyl-
    • 1-Methyl-4-[1-(4-methylphenyl)vinyl]benzene
    • 1,1-Di-4-tolylethylene
    • FT-0606086
    • 2919-20-2
    • 1,1-di-(p-Tolyl)ethylene
    • DTXSID20183445
    • Benzene, 1,1'-ethenylidenebis(4-methyl-
    • 4,4'-(Ethene-1,1-diyl)bis(methylbenzene)
    • AKOS002312384
    • MFCD00043636
    • 1-Methyl-4-[1-(4-methylphenyl)vinyl]benzene #
    • Benzene, 1,1'-ethenylidenebis[4-methyl-
    • 1,1-Di(p-tolyl)ethylene
    • MDL： MFCD00043636
    • Inchi： 1S/C16H16/c1-12-4-8-15(9-5-12)14(3)16-10-6-13(2)7-11-16/h4-11H,3H2,1-2H3
    • InChI Key： HEDMCKGHZIRQLS-UHFFFAOYSA-N
    • SMILES： C1(C=CC(C)=CC=1)C(=C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 208.12500
  • Monoisotopic Mass: 208.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 5.3

Experimental Properties

  • Density: 0.971
  • Boiling Point: 316.1°C at 760 mmHg
  • Flash Point: 150.5°C
  • Refractive Index: 1.565
  • PSA: 0.00000
  • LogP: 4.36490

1,1-Di(p-tolyl)ethylene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,1-Di(p-tolyl)ethylene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB357657-5 g
1,1-Di(p-tolyl)ethylene, 98%; .
 2919-20-2 98%
5 g
 €397.40 2023-07-19
TRC
D494743-1g
1,1-Di(p-tolyl)ethylene
 2919-20-2
1g
 $345.00 2023-05-18
TRC
D494743-50mg
1,1-Di(p-tolyl)ethylene
 2919-20-2
50mg
 $ 50.00 2022-06-05
TRC
D494743-100mg
1,1-Di(p-tolyl)ethylene
 2919-20-2
100mg
 $87.00 2023-05-18
TRC
D494743-500mg
1,1-Di(p-tolyl)ethylene
 2919-20-2
500mg
 $201.00 2023-05-18
abcr
AB357657-1 g
1,1-Di(p-tolyl)ethylene, 98%; .
 2919-20-2 98%
1 g
 €141.50 2023-07-19
abcr
AB357657-1g
1,1-Di(p-tolyl)ethylene, 98%; .
 2919-20-2 98%
1g
 €141.50 2025-02-18
abcr
AB357657-5g
1,1-Di(p-tolyl)ethylene, 98%; .
 2919-20-2 98%
5g
 €397.40 2025-02-18
1PlusChem
1P00BDRR-1g
1,1-DI(P-TOLYL)ETHYLENE
 2919-20-2
1g
 $114.00 2024-05-06
1PlusChem
1P00BDRR-5g
1,1-DI(P-TOLYL)ETHYLENE
 2919-20-2
5g
 $308.00 2024-05-06

1,1-Di(p-tolyl)ethylene Related Literature

Related Categories

2919-20-2 (1,1-Di(p-tolyl)ethylene) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited